Cas no 1690902-62-5 (3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1690902-62-5
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5890011
• PubChem ID: 103570005
• Update Time: 2025-06-25

3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1690902-62-5
• 3-(1-ethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1286503

• Inchi： 1S/C23H23N3O4/c1-2-26-13-15(12-24-26)21(11-22(27)28)25-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12-13,20-21H,2,11,14H2,1H3,(H,25,29)(H,27,28)
• InChI Key： ATTBJBRRFQVBOT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=NN(CC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(1-Ethyl-1H-Pyrazol-4-yl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanoic Acid: A Comprehensive Overview

The compound 3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1690902-62-5) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which combines a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The Fmoc group is particularly notable for its role as a protecting group in peptide synthesis, making this compound a valuable tool in the development of bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc-based protecting groups in improving the efficiency and specificity of peptide bond formation. The pyrazole ring, a heterocyclic structure, adds additional functional diversity to this compound, enabling it to participate in various chemical reactions, including nucleophilic substitutions and conjugate additions. The propanoic acid moiety further enhances the compound's versatility, allowing for the formation of esters, amides, and other derivatives that are critical in drug design.

One of the most intriguing aspects of this compound is its potential in the development of bioactive molecules. Researchers have demonstrated that the Fmoc group can be selectively removed under mild conditions, facilitating the construction of complex peptide sequences. This property has been leveraged in the synthesis of peptide-based drugs, where precise control over side-chain functionality is essential. Additionally, the pyrazole ring has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and anticancer activities.

Recent studies have also explored the use of this compound in click chemistry, a methodology that emphasizes the rapid assembly of molecular frameworks through highly efficient reactions. The combination of an Fmoc group and a pyrazole ring makes this compound an ideal candidate for click reactions, such as azide-alkyne cycloadditions. These reactions are particularly valuable in drug discovery, as they allow for the rapid generation of diverse libraries of compounds for screening.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the Fmoc group typically involves reaction with fluorenylmethyloxycarbonyl chloride (FMOC-Cl), followed by deprotection steps to yield the final product. Recent optimizations in these reaction conditions have significantly improved yields and purity levels, making this compound more accessible for research purposes.

The application of this compound extends beyond traditional medicinal chemistry. Its unique structure has also been explored in materials science, where it serves as a precursor for the synthesis of novel polymers and materials with tailored properties. For instance, researchers have utilized this compound to create stimuli-responsive materials that exhibit changes in physical properties under specific environmental conditions.

In conclusion, 3-(1-ethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1690902-62-5) is a versatile and valuable molecule with wide-ranging applications in chemistry and materials science. Its combination of functional groups makes it an indispensable tool for researchers working at the forefront of molecular design and synthesis.